Cas no 835914-45-9 (4(1H)-Quinolinone, 3-iodo-8-methoxy-)

• Product Name: 4(1H)-Quinolinone, 3-iodo-8-methoxy-
• CAS No: 835914-45-9
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 1809265
• PubChem ID: 102537555
• Update Time: 2025-05-21

4(1H)-Quinolinone, 3-iodo-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-iodo-8-methoxy-
• 835914-45-9
• 4-Hydroxy-3-iodo-8-methoxyquinoline
• MFCD24368302
• 3-Iodo-8-methoxyquinolin-4(1H)-one

• Inchi： 1S/C10H8INO2/c1-14-8-4-2-3-6-9(8)12-5-7(11)10(6)13/h2-5H,1H3,(H,12,13)
• InChI Key： NNJHLADOTKHUFJ-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CC=CC=2C1=O)OC

Computed Properties

• Exact Mass: 300.95998g/mol
• Monoisotopic Mass: 300.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4(1H)-Quinolinone, 3-iodo-8-methoxy-

Introduction to 4(1H)-Quinolinone, 3-iodo-8-methoxy- (CAS No. 835914-45-9)

4(1H)-Quinolinone, 3-iodo-8-methoxy-, identified by its Chemical Abstracts Service (CAS) number 835914-45-9, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic aromatic structure has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules and its potential in drug discovery. The presence of both an iodine substituent at the 3-position and a methoxy group at the 8-position endows this compound with unique reactivity and functional properties, making it a valuable intermediate in organic synthesis.

The 4(1H)-quinolinone scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Derivatives of this core structure have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the quinolinone ring can modulate its pharmacological effects, leading to the development of novel therapeutic agents. In particular, the 3-iodo substituent enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving high binding affinity to biological targets.

The 8-methoxy group in 4(1H)-Quinolinone, 3-iodo-8-methoxy- contributes to the molecule's stability and influences its electronic properties. This modification can also affect solubility and metabolic pathways, factors that are critical in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, aiding in the rational design of derivatives with enhanced efficacy and reduced side effects. For instance, molecular docking studies have revealed that quinolinone derivatives can interact with various protein targets through hydrogen bonding networks and hydrophobic interactions.

In the context of modern drug development, 4(1H)-Quinolinone, 3-iodo-8-methoxy- serves as a versatile building block for synthesizing small-molecule inhibitors targeting enzymes involved in cancer progression. For example, quinolinone-based compounds have shown promise in inhibiting kinases such as tyrosine kinases and serine/threonine kinases, which are often overexpressed in tumor cells. The 3-iodo moiety allows for easy introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of libraries of quinolinone derivatives for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

Moreover, the methoxy group at the 8-position can be oxidized to form a hydroxyl group under controlled conditions, expanding the synthetic possibilities for further derivatization. This flexibility makes 4(1H)-Quinolinone, 3-iodo-8-methoxy- a valuable asset in medicinal chemistry research. The compound has been utilized in synthesizing novel antiviral agents as well. Quinolinone derivatives exhibit inhibitory activity against viral proteases and polymerases, making them promising candidates for treating infectious diseases caused by RNA or DNA viruses.

Recent studies have also highlighted the role of quinolinone derivatives in modulating immune responses. Certain derivatives have demonstrated immunomodulatory effects by interacting with immune cell surface receptors or intracellular signaling pathways. This has opened up new avenues for developing immunotherapies that can enhance host defenses against pathogens or regulate autoimmune diseases. The structural features of 4(1H)-Quinolinone, 3-iodo-8-methoxy-, particularly the iodine atom at position 3 and the methoxy group at position 8, contribute to its ability to modulate these complex biological processes.

The synthesis of 4(1H)-Quinolinone, 3-iodo-8-methoxy- typically involves multi-step organic transformations starting from commercially available precursors such as 2-aminoquinoline or 4-hydroxyquinoline. Key steps include halogenation at the desired positions followed by methylation to introduce the methoxy group. Advances in synthetic methodologies have improved yields and purity levels significantly over recent years. For instance, transition-metal-catalyzed reactions now allow for more efficient functionalization compared to traditional methods involving harsh reagents or high temperatures.

In conclusion,4(1H)-Quinolinone, 3-iodo-8-methoxy-, CAS No. 835914-45-9, is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications through cross-coupling reactions and other synthetic strategies. The growing body of literature on quinolinone derivatives underscores their importance as scaffolds for designing novel therapeutic agents with broad biological activities ranging from anticancer to antiviral applications.